6,8-Difluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
6,8-Difluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
ADP-ribosylation factor 1 (Arf1), when activated by guanine nucleotide exchange factors (ArfGEFs), plays a key role in regulating secretory traffic and membrane transport within the Golgi of eukaryotic cells. Golgicide A is a reversible inhibitor of the brefeldin A (Item No. 11861)-resistant, cis-Golgi ArfGEF, GBF1 (IC50 = 3.3 µM). Inhibition of GBF1 via golgicide A can result in rapid dissociation of COPI vesicle coat protein from Golgi membranes and disassembly of the Golgi and trans-Golgi network. Golgicide A does not affect the association of the adaptor protein, AP-1, or the Arf1-binding protein, GCA3, with the trans-Golgi network nor does it interfere with the activity of the ArfGEFs, BIG1 or 2. Golgicide A can arrest the secretion of soluble and membrane-associated proteins at the ER-Golgi intermediate compartment, as well as prevent endocytic transport of Shiga toxin to the trans-Golgi network.
Brand Name:
Vulcanchem
CAS No.:
1005036-73-6
VCID:
VC0105603
InChI:
InChI=1S/C17H14F2N2/c18-11-7-14-12-4-1-5-13(12)16(10-3-2-6-20-9-10)21-17(14)15(19)8-11/h1-4,6-9,12-13,16,21H,5H2
SMILES:
C1C=CC2C1C(NC3=C2C=C(C=C3F)F)C4=CN=CC=C4
Molecular Formula:
C17H14F2N2
Molecular Weight:
284.3 g/mol
6,8-Difluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
CAS No.: 1005036-73-6
Reference Standards
VCID: VC0105603
Molecular Formula: C17H14F2N2
Molecular Weight: 284.3 g/mol
![6,8-Difluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline - 1005036-73-6](/images/no_structure.jpg)
| CAS No. | 1005036-73-6 |
|---|---|
| Product Name | 6,8-Difluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
| Molecular Formula | C17H14F2N2 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | 6,8-difluoro-4-pyridin-3-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
| Standard InChI | InChI=1S/C17H14F2N2/c18-11-7-14-12-4-1-5-13(12)16(10-3-2-6-20-9-10)21-17(14)15(19)8-11/h1-4,6-9,12-13,16,21H,5H2 |
| Standard InChIKey | NJZHEQOUHLZCOX-UHFFFAOYSA-N |
| SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3F)F)C4=CN=CC=C4 |
| Canonical SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3F)F)C4=CN=CC=C4 |
| Appearance | Assay:≥98%A crystalline solid |
| Description | ADP-ribosylation factor 1 (Arf1), when activated by guanine nucleotide exchange factors (ArfGEFs), plays a key role in regulating secretory traffic and membrane transport within the Golgi of eukaryotic cells. Golgicide A is a reversible inhibitor of the brefeldin A (Item No. 11861)-resistant, cis-Golgi ArfGEF, GBF1 (IC50 = 3.3 µM). Inhibition of GBF1 via golgicide A can result in rapid dissociation of COPI vesicle coat protein from Golgi membranes and disassembly of the Golgi and trans-Golgi network. Golgicide A does not affect the association of the adaptor protein, AP-1, or the Arf1-binding protein, GCA3, with the trans-Golgi network nor does it interfere with the activity of the ArfGEFs, BIG1 or 2. Golgicide A can arrest the secretion of soluble and membrane-associated proteins at the ER-Golgi intermediate compartment, as well as prevent endocytic transport of Shiga toxin to the trans-Golgi network. |
| Synonyms | 6,8-Difluoro-3a,4,5,9b-tetrahydro-4-(3-pyridinyl)-3H-cyclopenta[c]quinoline |
| PubChem Compound | 3154410 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume